Cas no 926927-57-3 (Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate)

• Product Name: Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate
• CAS No: 926927-57-3
• MF: C₁₈H₂₁BrN₂O₄
• MW: 409.274344205856
• CID: 6782738
• PubChem ID: 58228529
• Update Time: 2025-06-14

Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0046223
• C92919
• UTBIWGNBEKFQQE-UHFFFAOYSA-N
• 926927-57-3
• (1E,4E)-ethyl 8-bromo-2-(tert-butoxycarbonylamino)-3H-benzo[b]azepine-4-carboxylate
• Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate
• SCHEMBL2333056
• CS-0092340

• Inchi： 1S/C18H21BrN2O4/c1-5-24-16(22)12-8-11-6-7-13(19)10-14(11)20-15(9-12)21-17(23)25-18(2,3)4/h6-8,10H,5,9H2,1-4H3,(H,20,21,23)
• InChI Key： UTBIWGNBEKFQQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(=O)OCC)CC(=NC=2C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 408.06847g/mol
• Monoisotopic Mass: 408.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77Ų

Additional information on Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate

Comprehensive Overview of Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate (CAS No. 926927-57-3)

Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate (CAS No. 926927-57-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzoazepine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both bromo and tert-butoxycarbonyl (Boc) functional groups makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for custom synthesis intermediates like Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate has surged, driven by the growing interest in small molecule therapeutics and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in the development of central nervous system (CNS) drugs, given the structural similarity of benzoazepines to known neuroactive compounds. The Boc-protected amino group in this molecule also offers a strategic advantage for peptide coupling reactions, a hot topic in bioconjugation chemistry.

The synthesis and characterization of CAS No. 926927-57-3 have been extensively studied to ensure high purity and reproducibility, critical factors for pharmaceutical-grade intermediates. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the identity and quality of this compound. These methodologies align with current industry trends emphasizing quality by design (QbD) principles in chemical manufacturing.

From a structure-activity relationship (SAR) perspective, the 8-bromo substitution on the benzoazepine core provides a unique handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This feature has made Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate particularly valuable in combinatorial chemistry libraries, where rapid diversification of molecular scaffolds is essential for hit identification in drug discovery programs.

The stability and storage conditions of CAS No. 926927-57-3 are frequently discussed topics among researchers. Proper handling under inert atmosphere and storage at low temperatures are generally recommended to maintain the integrity of both the Boc group and the ethyl ester functionality. These considerations are particularly relevant given the current focus on sustainable chemistry practices and minimizing waste in synthetic workflows.

In the context of intellectual property and patent literature, derivatives of Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate have appeared in several applications related to GPCR modulators and enzyme inhibitors. This underscores the compound's importance as a privileged structure in medicinal chemistry, capable of interacting with multiple biological targets through strategic modifications of its core scaffold.

Looking ahead, the potential applications of 926927-57-3 in proteolysis targeting chimera (PROTAC) design and other targeted protein degradation strategies represent an exciting frontier. The compound's ability to serve as a warhead-linker conjugate makes it particularly interesting for these emerging therapeutic modalities, which are currently dominating discussions in drug discovery conferences and scientific literature.

For researchers seeking high-quality chemical intermediates, understanding the structure-property relationships of Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate is crucial. Its logP, solubility profile, and stability under various pH conditions are frequently searched parameters that influence its utility in different experimental settings. These physicochemical properties are particularly important for scientists working on formulation development and preclinical studies.

The growing interest in green chemistry approaches has also impacted how researchers view compounds like CAS No. 926927-57-3. Recent publications have explored more sustainable synthetic routes to similar benzoazepine derivatives, focusing on catalyst recycling and atom economy. These developments align with the pharmaceutical industry's broader commitment to reducing environmental impact while maintaining synthetic efficiency and product yield.

In conclusion, Ethyl 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylate represents a sophisticated chemical tool with wide-ranging applications in modern drug discovery. Its unique structural features, combined with the growing body of research around benzo-fused heterocycles, position this compound as a valuable asset for medicinal chemists exploring new therapeutic avenues. As the field continues to evolve, this intermediate will likely play an increasingly important role in addressing current challenges in precision medicine and personalized therapeutics.